Cas no 2034617-76-8 (4-((1-((2,6-Difluorophenyl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine)

• Product Name: 4-((1-((2,6-Difluorophenyl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine
• CAS No: 2034617-76-8
• MF: C₁₅H₁₄F₂N₂O₃S
• MW: 340.345069408417
• CID: 6196977
• PubChem ID: 121017468
• Update Time: 2025-07-04

4-((1-((2,6-Difluorophenyl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-((1-((2,6-difluorophenyl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine
• 4-[1-(2,6-difluorophenyl)sulfonylpyrrolidin-3-yl]oxypyridine
• AKOS026690258
• F6476-5694
• 2034617-76-8
• 4-{[1-(2,6-difluorobenzenesulfonyl)pyrrolidin-3-yl]oxy}pyridine
• 4-((1-((2,6-Difluorophenyl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine

• Inchi： 1S/C15H14F2N2O3S/c16-13-2-1-3-14(17)15(13)23(20,21)19-9-6-12(10-19)22-11-4-7-18-8-5-11/h1-5,7-8,12H,6,9-10H2
• InChI Key： YDYHVMAEFNAMMN-UHFFFAOYSA-N
• SMILES： S(C1C(=CC=CC=1F)F)(N1CCC(C1)OC1C=CN=CC=1)(=O)=O

Computed Properties

• Exact Mass: 340.06931981g/mol
• Monoisotopic Mass: 340.06931981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 67.9Ų

Additional information on 4-((1-((2,6-Difluorophenyl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine

4-((1-((2,6-Difluorophenyl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine: A Comprehensive Overview

4-((1-((2,6-Difluorophenyl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine is a complex organic compound with the CAS number 2034617-76-8. This compound belongs to the class of heterocyclic compounds and is characterized by its unique structure, which includes a pyridine ring substituted with a pyrrolidine moiety that is further modified by a sulfonyl group attached to a difluorophenyl ring. The compound's structure makes it highly versatile and has garnered significant attention in various fields of research, particularly in pharmaceuticals and materials science.

The synthesis of 4-((1-((2,6-Difluorophenyl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine involves a multi-step process that typically begins with the preparation of the pyrrolidine ring. This is followed by the introduction of the sulfonyl group via sulfonation reactions, which is then coupled with the difluorophenyl moiety through nucleophilic aromatic substitution or similar mechanisms. The final step involves the attachment of the pyridine ring through an ether linkage, resulting in the complete structure of the compound.

Recent studies have highlighted the potential of 4-((1-((2,6-Difluorophenyl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine in drug development, particularly as a scaffold for designing bioactive molecules. Its unique electronic properties and structural flexibility make it an ideal candidate for modulating biological targets such as enzymes and receptors. For instance, researchers have explored its role as a kinase inhibitor, demonstrating promising results in vitro and in preclinical models.

In addition to its pharmaceutical applications, 4-((1-((2,6-Difluorophenyl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine has also been investigated for its potential in materials science. Its ability to form stable coordination complexes with metal ions has led to its consideration as a ligand in catalysis and sensor applications. Recent advancements in this area have focused on optimizing its coordination properties to enhance catalytic efficiency and selectivity.

The compound's stability under various conditions has been extensively studied, with findings indicating that it exhibits good thermal stability and resistance to hydrolysis under physiological conditions. These properties are advantageous for its use in drug delivery systems and other biomedical applications where long-term stability is required.

From an environmental perspective, 4-((1-((2,6-Difluorophenyl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine has been evaluated for its biodegradability and ecotoxicological effects. Studies suggest that it undergoes slow degradation under aerobic conditions but poses minimal risk to aquatic organisms at concentrations typically encountered in industrial discharges.

In conclusion, 4-((1-((2,6-Difluorophenyl)sulfonyl)pyrrolidin-3-yloxy))pyridine (CAS No: 2034617768) is a multifaceted compound with significant potential across various scientific domains. Its structural complexity and functional diversity continue to drive innovative research efforts aimed at unlocking its full potential in drug discovery, materials science, and beyond.